Cas no 133261-51-5 (1-Hexanaminium,6-[[(hexadecyloxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt)

• Product Name: 1-Hexanaminium,6-[[(hexadecyloxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• CAS No: 133261-51-5
• MF: C₂₅H₅₄NO₄P
• MW: 463.674329280853
• CID: 159597
• PubChem ID: 131604
• Update Time: 2025-04-19

1-Hexanaminium,6-[[(hexadecyloxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Hexanaminium,6-[[(hexadecyloxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• hexadecyl 6-(trimethylazaniumyl)hexyl phosphate
• hexadecylphospho(N,N,N-trimethylamino)hexanol
• 1-Hexanaminium, 6-(((hexadecyloxy)hydroxyphosphinyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt
• 6-(((Hexadecyloxy)hydroxyphosphinyl)oxy)-N,N,N-trimethyl-1-hexanaminium hydroxide, inner salt
• He-PC6
• hexadecyl 6-(trimethylammonio)hexyl phosphate
• 133261-51-5
• DTXSID80158033

• Inchi： 1S/C25H54NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-29-31(27,28)30-25-22-19-17-20-23-26(2,3)4/h5-25H2,1-4H3
• InChI Key： LMQPNDKSTFMVIQ-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCCCCCC)OCCCCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 463.37932
• Monoisotopic Mass: 463.379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 24
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 58.59
• LogP: 8.30610